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Compound of Interest

Compound Name: Refrigerant 502

Cat. No.: B13423336

Ensuring safety and compliance in the disposal of Refrigerant 502 (R-502) is paramount for
laboratory environments. As an ozone-depleting chlorofluorocarbon (CFC) blend, R-502 is
subject to strict regulations under the U.S. Environmental Protection Agency (EPA) Clean Air
Act.[1][2] Adherence to proper disposal protocols is not only a matter of regulatory compliance
but also a critical component of responsible environmental stewardship.

This guide provides essential safety and logistical information, including operational and
disposal plans, to assist researchers, scientists, and drug development professionals in the
proper management of R-502.

Immediate Safety and Handling Precautions

R-502 is a colorless, volatile liquid with a faint sweetish odor.[1] While non-flammable, it poses
health hazards through inhalation and skin contact.[1] Overexposure can lead to dizziness, loss
of concentration, and at higher levels, central nervous system depression and cardiac
arrhythmia.[1] Vapors can displace air, causing asphyxiation in confined spaces.[1] Contact
with the liquid can cause frostbite.[1]

In case of exposure:

» Skin Contact: Promptly flush the affected area with water. If frostbite occurs, bathe the area
in lukewarm (not hot) water without rubbing.[1]
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» Eye Contact: Immediately flush eyes with large amounts of lukewarm water for at least 15
minutes, lifting the eyelids to ensure thorough irrigation.[1]

 Inhalation: Move the individual to fresh air immediately. If breathing has stopped, administer
artificial respiration.[1]

Personnel handling R-502 should always wear recommended personal protective equipment
(PPE), including impervious gloves and chemical splash goggles.[3] It is crucial to avoid
breathing vapors and prevent liquid contact with skin or eyes.[3] Work should be conducted in a
well-ventilated area.[1]

Quantitative Safety Data

For quick reference, the following table summarizes key quantitative data for Refrigerant 502.

Property Value Source
Boiling Point -45.6 °C (-50.1 °F)
Vapor Pressure 148.7 psia @ 21.1 °C (70 °F)

Chloropentafluoroethane
) o (CFC-115): 1000 ppm (TWA)
Occupational Exposure Limit ] [4]
Chlorodifluoromethane (HCFC-

22): 1000 ppm (TWA)

Decomposition at
temperatures >250°C can
High-Temperature Hazard produce Hydrochloric acid
(HCI), Hydrofluoric Acid (HF),
and carbonyl halides.[1][3]

Step-by-Step Disposal Procedure

The disposal of R-502 must comply with federal, state, and local regulations.[1] The U.S. Clean
Air Act strictly prohibits venting R-502 into the atmosphere.[1] The core of the disposal
procedure involves recovery, followed by recycling, reclamation, or destruction.

1. Preparation and Personnel:
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Only EPA-certified technicians are permitted to maintain, service, repair, or dispose of
appliances containing refrigerants.[2][5]

Ensure all personnel are trained on the specific hazards of R-502 and the proper use of
recovery equipment and PPE.

. Recovery Process:

Use an EPA-certified refrigerant recovery machine.[6] Recovery equipment manufactured
after November 15, 1993, must be certified and labeled by an EPA-approved testing
organization.[6]

Connect the recovery machine to the equipment containing R-502 and to a designated,
properly labeled recovery cylinder. These cylinders are specifically designed to handle the
pressure of the refrigerant.

Operate the recovery machine according to the manufacturer's instructions to transfer the R-
502 from the equipment into the recovery cylinder. The process involves evacuating the
refrigerant to levels specified in EPA regulations.[2]

. Handling of Recovered Refrigerant:

Once recovered, the R-502 is considered used and may be contaminated. The cylinders
must be accurately labeled with the type of refrigerant.

Store the recovery cylinders in a cool, well-ventilated area, away from direct sunlight and
heat sources to prevent over-pressurization.[1]

. Final Disposal Pathway:

Recycling: The recovered refrigerant can be cleaned on-site using oil separation and filter-
driers to be reused in equipment owned by the same entity.[6][7] This process does not
restore the refrigerant to its original purity.

Reclamation: This is the recommended and most common pathway for used R-502. The
recovered refrigerant must be sent to an EPA-certified refrigerant reclaimer.[8] The reclaimer
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will reprocess the refrigerant to meet AHRI Standard 700, which specifies the purity of virgin
refrigerant.[6][9] The reclaimed R-502 can then be sold for reuse.

o Destruction: If the refrigerant is heavily contaminated and cannot be reclaimed, it must be
sent to a designated facility for destruction using EPA-approved methods, such as
incineration.[10][11]

5. Documentation:

e Maintain detailed records of the type and amount of refrigerant recovered, the date of
recovery, and the destination of the recovered refrigerant (e.g., name and address of the
reclamation facility).[11] This documentation is crucial for regulatory compliance.

Experimental Protocols

While standard analytical chemistry protocols would be used to verify the purity of reclaimed R-
502 according to AHRI Standard 700, specific experimental protocols for the disposal process
itself are procedural rather than experimental. The key "protocol” is the adherence to the EPA-
mandated recovery and reclamation/destruction process outlined above.

Logical Workflow for R-502 Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of Refrigerant 502.
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Caption: Workflow for the proper disposal of Refrigerant 502.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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